Cas no 5718-75-2 ((1R,4R,5R)-4,7,7-Trimethyl-6-thiabicyclo3.2.1octane)

(1R,4R,5R)-4,7,7-Trimethyl-6-thiabicyclo3.2.1octane Properties

Names and Identifiers

• 6-Thiabicyclo[3.2.1]octane,4,7,7-trimethyl-, (1R,4R,5R)-
• (1R,4R,5R)-4,7,7-Trimethyl-6-thiabicyclo[3.2.1]octane
• THIOCINEOLE
• THIOCINEOLE FEMA NO.--------
• exo-(-)-4,7,7-Trimethyl-6-thiabicyclo[3.2.1]octane
• Isothiocineole
• (1S,5R)-4,7,7-Trimethyl-6-thiabicyclo[3.2.1]octane
• A831340
• SCHEMBL18824826
• DTXSID001214858
• BS-44112
• T72640
• 5718-75-2
• AKOS015840338
• W-105483
• FAXNZPOZWCWYBD-IWSPIJDZSA-N
• +Expand

• MDL： MFCD28397067
• InChIKey： FAXNZPOZWCWYBD-SXNZSPLWSA-N
• Inchi： 1S/C10H18S/c1-7-4-5-8-6-9(7)11-10(8,2)3/h7-9H,4-6H2,1-3H3/t7?,8-,9+/m0/s1
• SMILES： S1C(C([H])([H])[H])(C([H])([H])[H])[C@@]2([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])[C@@]1([H])C2([H])[H]

Computed Properties

• Exact Mass: 170.11300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 170.11292175g/mol
• Heavy Atom Count: 11
• Complexity: 162
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3

Experimental Properties

• LogP: 3.46070
• PSA: 25.30000
• Refractive Index: 1.5160 to 1.5200
• Boiling Point: 84°C/5mmHg(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Solubility: Very slightly soluble (0.1 g/l) (25 º C),
• Density: 0.941±0.06 g/cm3 (20 ºC 760 Torr),